(R)-1-(2-Fluoro-6-methoxyphenyl)ethanamine hydrochloride

Specification

• CAS No.: 1212866-82-4
• Molecular Formula: C9H13ClFNO
• Molecular Weight: 205.657
• IUPAC Name: (1R)-1-(2-fluoro-6-methoxyphenyl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C9H12FNO.ClH/c1-6(11)9-7(10)4-3-5-8(9)12-2;/h3-6H,11H2,1-2H3;1H/t6-;/m1./s1
• Standard InChI Key: WOEBCSDHRYRUIN-FYZOBXCZSA-N
• SMILES: CC(C1=C(C=CC=C1F)OC)N.Cl

Introduction

(R)-1-(2-Fluoro-6-methoxyphenyl)ethanamine hydrochloride is a chemical compound with significant interest in pharmaceutical and chemical research. This compound is a hydrochloride salt of the parent amine, (R)-1-(2-fluoro-6-methoxyphenyl)ethanamine, which is a chiral molecule due to the presence of a stereocenter. The compound's structure and properties make it an important subject for study in various fields.

Molecular Formula and Weight

• Molecular Formula: C₉H₁₃ClFNO

• Molecular Weight: 205.66 g/mol.

Chemical Identifiers

• PubChem CID: 53484799

• CAS Number: 1212866-82-4

• InChI Key: WOEBCSDHRYRUIN-FYZOBXCZSA-N.

Synonyms

• (R)-1-(2-Fluoro-6-methoxyphenyl)ethanamine hydrochloride

• (1R)-1-(6-Fluoro-2-methoxyphenyl)ethylamine-HCl

• (R)-1-(2-Fluoro-6-methoxyphenyl)ethanamine HCl.

Chemical Synthesis

The synthesis of (R)-1-(2-fluoro-6-methoxyphenyl)ethanamine hydrochloride typically involves the reduction of a corresponding ketone or aldehyde precursor, followed by resolution to obtain the desired enantiomer. The hydrochloride salt is formed by reacting the amine with hydrochloric acid.

Safety and Handling

• Hazard Statements: Generally, compounds of this nature can be hazardous if not handled properly. They may cause skin irritation and eye damage.

• Precautions: Wear protective clothing, gloves, and safety glasses when handling. Ensure good ventilation.

Availability and Suppliers

(R)-1-(2-Fluoro-6-methoxyphenyl)ethanamine hydrochloride is available from various chemical suppliers, including AChemBlock and others, with purity levels typically around 95%.